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Compound of Interest

Compound Name: 2-Nitroresorcinol

Cat. No.: B108372

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of 2-Nitroresorcinol
(CAS No. 601-89-8). It is intended for laboratory professionals to ensure safe and compliant
use of this chemical.

Hazard Identification and Classification

2-Nitroresorcinol is classified as a hazardous substance. Understanding its specific dangers
is the first step in safe handling. The compound poses several risks:

Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3][4]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1][2][3]

Hazard Summary Table:
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
H302+H312+H332:
Acute Toxicity Harmful if
(Oral, Dermal, Category 4 Warning swallowed, in
Inhalation) contact with skin

or if inhaled.[5]

H315: Causes skin

Skin Irritation Category 2 Warning S
irritation.[2][4][5]

H319: Causes serious

Eye Irritation Category 2 Warning S
eye irritation.[2][4][5]

| Specific Target Organ Toxicity | Category 3 | Warning | H335: May cause respiratory irritation.
[21[5] |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. All PPE should be selected
based on a thorough risk assessment of the specific procedures being performed.

Required PPE for Handling 2-Nitroresorcinol:

Protection Type Specification Rationale

Safety glasses with side-

shields conforming to Protects against splashes
Eye/Face Protection OSHA's 29 CFR 1910.133 and dust, preventing
or European Standard serious eye irritation.[1][2]

EN166.[1][2]

Wear appropriate protective _ _
o Prevents skin contact, which
) ] gloves (e.g., nitrile rubber) and
Skin Protection ) ) can be harmful and cause
clothing to prevent skin o
irritation.[1][2]

exposure.[1][2]
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| Respiratory Protection | A NIOSH/MSHA or European Standard EN 136 approved respirator
(e.g., N95 dust mask) is required if dust formation is likely or ventilation is inadequate.[5][6] |
Protects against inhalation of harmful dust, which can cause respiratory irritation.[1][2][3] |

Operational and Handling Plan

Follow these procedural steps to ensure the safe handling of 2-Nitroresorcinol from receipt to
disposal.

Ventilation: Always handle 2-Nitroresorcinol in a well-ventilated area.[1][2] Use a chemical
fume hood or provide appropriate exhaust ventilation where dust is formed.[2]

o Safety Stations: Ensure that eyewash stations and safety showers are close to the
workstation location.[3]

» Read the SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS).

» Don PPE: Put on all required personal protective equipment as specified in the table above.
¢ Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1][3]
o Prevent Dust and Aerosols: Avoid the formation of dust and aerosols during handling.[2]

e Avoid Ingestion: Do not eat, drink, or smoke when using this product.[1][2] Wash hands and
any exposed skin thoroughly after handling.[1][2]

o Store in a cool, dry, and well-ventilated place.[2][7]
» Keep the container tightly closed to prevent contamination and moisture absorption.[1][2][7]
» Store locked up and away from incompatible materials such as oxidizing agents.[1][2]

Emergency and Disposal Plan

Accidents can happen. Being prepared with a clear plan for spills, exposure, and disposal is
critical.
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o General Advice: If symptoms persist, call a physician. Ensure medical personnel are aware
of the material involved.[3]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs or you feel unwell, get medical advice.[1][2] Contaminated clothing should be
removed and washed before reuse.[2]

 Inhalation: Remove the person to fresh air. If breathing is difficult, give artificial respiration.
Get medical attention if symptoms occur.[2][3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison center
or doctor if you feel unwell.[2][3]

o Evacuate: Evacuate personnel to safe areas.[2]
o Ventilate: Ensure adequate ventilation.

» Contain Spill: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[2]

o Clean-Up: Use personal protective equipment.[2] Sweep up the spilled solid and shovel it
into suitable, closed containers for disposal.[1][2] Avoid creating dust.[1][2]

o Disposal of 2-Nitroresorcinol and its container must be done through an approved waste
disposal plant.[1][2]

» Follow all local, regional, national, and international regulations for chemical waste disposal.

Physical and Chemical Properties

While no specific experimental protocols for PPE were cited in the search results, the physical
properties of the chemical inform the necessary handling precautions.
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Property Value
CAS Number 601-89-8[1][5]
Molecular Formula CeHsNOa4[3]

Molecular Weight 155.11 g/mol [5]
Appearance Yellow crystalline powder[7]
Melting Point 81-83 °C[5]

Autoignition Temperature

800 °F (426.7 °C)[5]

Chemical Handling Workflow

The following diagram illustrates the logical workflow for safely handling 2-Nitroresorcinol.
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Preparation Phase Contingency

1. Risk Assessment Emergency Response
(Review SDS) (Spill / Exposure)

2. Gather Required PPE

(Gloves, Goggles, etc.)

3. Prepare Work Area
(Fume Hood, Spill Kit)

4. Handle Chemical
(Avoid Dust/Contact)

Post-Handling Phase

5. Decontaminate
(Clean Area, Wash Hands)

Y Y
6. Store Securely 7. Dispose of Waste
(Tightly Closed, Cool Place) (Approved Plant)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitroresorcinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-
Nitroresorcinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108372#personal-protective-equipment-for-handling-
2-nitroresorcinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b108372?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC416160250&countryCode=US&language=en
https://wap.guidechem.com/msds/601-89-8.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12970~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:33:05~~2-Nitroresorcinol~~
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroresorcinol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/282847
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.guidechem.com/encyclopedia/2-nitroresorcinol-dic5550.html
https://www.benchchem.com/product/b108372#personal-protective-equipment-for-handling-2-nitroresorcinol
https://www.benchchem.com/product/b108372#personal-protective-equipment-for-handling-2-nitroresorcinol
https://www.benchchem.com/product/b108372#personal-protective-equipment-for-handling-2-nitroresorcinol
https://www.benchchem.com/product/b108372#personal-protective-equipment-for-handling-2-nitroresorcinol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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